Cas no 1804097-35-5 (7-Hydroxy-5-methoxy-1H-benzimidazole)
7-Hydroxy-5-methoxy-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 7-Hydroxy-5-methoxy-1H-benzimidazole
-
- Inchi: 1S/C8H8N2O2/c1-12-5-2-6-8(7(11)3-5)10-4-9-6/h2-4,11H,1H3,(H,9,10)
- InChI Key: PMEFDAJAYBHSOR-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C2=C(C=1)NC=N2)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- XLogP3: 1.1
- Topological Polar Surface Area: 58.1
7-Hydroxy-5-methoxy-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061004104-250mg |
7-Hydroxy-5-methoxy-1H-benzimidazole |
1804097-35-5 | 98% | 250mg |
$5,286.66 | 2022-04-02 | |
| Alichem | A061004104-500mg |
7-Hydroxy-5-methoxy-1H-benzimidazole |
1804097-35-5 | 98% | 500mg |
$8,247.37 | 2022-04-02 | |
| Alichem | A061004104-1g |
7-Hydroxy-5-methoxy-1H-benzimidazole |
1804097-35-5 | 98% | 1g |
$14,180.42 | 2022-04-02 |
7-Hydroxy-5-methoxy-1H-benzimidazole Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 7-Hydroxy-5-methoxy-1H-benzimidazole
Introduction to 7-Hydroxy-5-methoxy-1H-benzimidazole (CAS No. 1804097-35-5)
7-Hydroxy-5-methoxy-1H-benzimidazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804097-35-5, belongs to the benzimidazole class of molecules, which are well-known for their diverse pharmacological applications. The presence of both hydroxyl and methoxy substituents in its structure imparts distinct chemical reactivity and functional characteristics, making it a valuable scaffold for drug discovery and development.
The benzimidazole core is a prominent pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of functional groups in 7-Hydroxy-5-methoxy-1H-benzimidazole may contribute to its interaction with biological targets, thereby influencing its potential therapeutic effects. Recent studies have highlighted the importance of benzimidazole derivatives in the design of novel therapeutic agents, particularly in addressing emerging challenges in healthcare.
In the context of contemporary research, 7-Hydroxy-5-methoxy-1H-benzimidazole has been investigated for its potential role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. The hydroxyl group at the 7-position and the methoxy group at the 5-position are critical for determining the compound's solubility, metabolic stability, and binding affinity to biological receptors. These features make it an attractive candidate for further exploration in structure-activity relationship (SAR) studies.
One of the most compelling aspects of 7-Hydroxy-5-methoxy-1H-benzimidazole is its versatility as a building block for more complex molecules. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, modifications at the 2-position or 3-position of the benzimidazole ring can lead to significant changes in biological activity. Such structural diversification is essential for overcoming resistance mechanisms and improving drug efficacy.
The synthesis of 7-Hydroxy-5-methoxy-1H-benzimidazole typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic transformations, have been employed to introduce functional groups with precision. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of novel structural motifs.
From a computational chemistry perspective, 7-Hydroxy-5-methoxy-1H-benzimidazole has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies often involve docking simulations, which help in identifying potential binding sites on proteins or enzymes relevant to disease pathways. The integration of experimental data with computational predictions provides a comprehensive understanding of the compound's mechanism of action.
The pharmacokinetic properties of 7-Hydroxy-5-methoxy-1H-benzimidazole are also areas of active investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's suitability for clinical applications. Researchers are exploring ways to optimize these parameters through structural modifications, which could lead to improved bioavailability and therapeutic outcomes.
In conclusion,7-Hydroxy-5-methoxy-1H-benzimidazole (CAS No. 1804097-35-5) represents a promising candidate for further research in pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for designing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,7-Hydroxy-5-methoxy-1H-benzimidazole is likely to play an increasingly important role in addressing unmet medical needs.
1804097-35-5 (7-Hydroxy-5-methoxy-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)